Cas no 1469764-96-2 (1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol)

• Product Name: 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol
• CAS No: 1469764-96-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6317432
• PubChem ID: 65625151
• Update Time: 2025-08-05

1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol
• 1-[4-(methoxymethyl)phenyl]-2-(methylamino)ethan-1-ol
• AKOS014963794
• 1469764-96-2
• EN300-1859590

• Inchi： 1S/C11H17NO2/c1-12-7-11(13)10-5-3-9(4-6-10)8-14-2/h3-6,11-13H,7-8H2,1-2H3
• InChI Key： YKRIUWWOLSYTSO-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC(COC)=CC=1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1469764-96-2)

The compound 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1469764-96-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methoxymethyl substituent and a methylamino ethanol moiety, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug development and intermediate synthesis. Researchers are particularly interested in its role as a building block for more complex molecules, given its versatile reactivity and stability under various conditions.

In recent years, the demand for 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol has increased, driven by its relevance in medicinal chemistry and material science. Its CAS No. 1469764-96-2 serves as a critical identifier for procurement and regulatory compliance. The compound's structure, featuring an aromatic ring with a methoxymethyl group, enhances its solubility in organic solvents, making it suitable for reactions requiring polar environments. Additionally, the methylamino ethanol segment introduces basicity, which can be leveraged in catalysis or as a ligand in coordination chemistry.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and industrial-scale production. Current literature suggests that 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol can be synthesized via reductive amination or nucleophilic substitution reactions, with yields optimized through careful control of reaction parameters. Researchers also explore its potential as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This aligns with the growing interest in neuropharmacology and precision medicine, where tailored compounds play a pivotal role.

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Another trending topic is the compound's role in green chemistry initiatives. As industries shift toward sustainable practices, 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol is being evaluated for its environmental footprint. Researchers are investigating solvent-free synthesis routes and catalytic methods to minimize waste. This aligns with broader discussions on carbon-neutral chemical production, a hot topic in both academic and industrial circles.

In summary, 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1469764-96-2) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic accessibility, and applicability in cutting-edge research make it a valuable asset for scientists and manufacturers alike. By addressing common queries and aligning with contemporary trends, this overview aims to provide a comprehensive yet accessible resource for stakeholders in the chemical and pharmaceutical sectors.